Cas no 1367966-24-2 (5-oxo-2H,3H,5H-1,3thiazolo3,2-apyridine-7-carboxylic acid)

• Product Name: 5-oxo-2H,3H,5H-1,3thiazolo3,2-apyridine-7-carboxylic acid
• CAS No: 1367966-24-2
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD22059644
• CID: 2355048
• PubChem ID: 82399055
• Update Time: 2025-11-01

5-oxo-2H,3H,5H-1,3thiazolo3,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyridine-7-carboxylic acid
• 5H-Thiazolo[3,2-a]pyridine-7-carboxylic acid, 2,3-dihydro-5-oxo-
• 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyridine-7-carboxylic acid
• 5-oxo-2H,3H,5H-1,3thiazolo3,2-apyridine-7-carboxylic acid

• MDL： MFCD22059644
• Inchi： 1S/C8H7NO3S/c10-6-3-5(8(11)12)4-7-9(6)1-2-13-7/h3-4H,1-2H2,(H,11,12)
• InChI Key： XZMFIALEMKMIID-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C=C(C(O)=O)C=2

Additional information on 5-oxo-2H,3H,5H-1,3thiazolo3,2-apyridine-7-carboxylic acid

Introduction to 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid (CAS No. 1367966-24-2)

5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1367966-24-2, is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[3,2-apyridine] scaffold, a structural motif that has garnered considerable attention due to its versatile biological activities and structural adaptability for drug design.

The molecular structure of 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid features a fused ring system consisting of a thiazole ring connected to a pyridine ring. This particular arrangement creates a unique electronic and steric environment that can interact with biological targets in novel ways. The presence of an oxo group at the 5-position and a carboxylic acid moiety at the 7-position further enhances its chemical reactivity and functional diversity.

In recent years, there has been growing interest in thiazolo[3,2-apyridine] derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that compounds within this scaffold exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of atoms in 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the thiazole and pyridine rings provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, modifications at the 5-position and 7-position could enhance binding affinity or alter metabolic stability. Such flexibility is crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can rapidly assess the binding interactions of 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid with various protein targets. These studies have hinted at its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, experimental validation through enzyme assays and cellular studies has corroborated these findings.

The synthesis of 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid represents another area of active research. Multi-step synthetic routes have been developed to construct the heterocyclic core with high yield and purity. These methodologies often involve cyclization reactions and nucleophilic substitutions that are well-suited for introducing diverse functional groups. The optimization of these synthetic pathways is essential for large-scale production and further exploration of derivatives.

In the context of medicinal chemistry, the carboxylic acid group in 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid offers opportunities for further derivatization. Esterification or amidation can modify its solubility and pharmacokinetic properties. Additionally, conjugation with other bioactive molecules could lead to novel hybrid compounds with enhanced therapeutic effects. Such modifications are being explored in ongoing research projects aimed at developing next-generation pharmaceuticals.

The biological activity of this compound has also been investigated in preclinical models. Initial studies have revealed promising results in terms of anti-inflammatory and antimicrobial properties. These findings suggest that 5-oxo-2H,3H,5H-1,3thiazolo[3,2-apyridine]-7-carboxylic acid could be developed into therapeutic agents for conditions such as chronic inflammation or bacterial infections. Further preclinical trials are necessary to fully elucidate its mechanism of action and therapeutic potential.

From a regulatory perspective，the development of new pharmaceuticals requires rigorous testing to ensure safety and efficacy. Good Manufacturing Practices (GMP) must be followed during synthesis and purification to meet regulatory standards. Additionally，toxicological studies are essential to assess potential side effects before human trials can begin。These steps are critical for ensuring that drugs like 5-oxyo - - - -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - ------- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- oxo--- H , H , H , H , H , H , H , H , H , H , H , H ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ，，，，，，，，，，，，，，